Benzonitriles
Benzonitriles are a class of organic compounds characterized by the presence of a cyano group (-CN) attached to a benzene ring. These chemicals play a significant role in various industrial and academic applications due to their versatile chemical properties. They can be synthesized via several methods, including nitrile nucleophilic substitution or reduction of nitriles derived from other sources such as amides or ketones.
Structurally diverse benzonitriles exhibit a range of physical properties, influenced by the presence of substituents on the benzene ring and the cyano group. These compounds are known for their reactivity towards various functional groups, making them useful intermediates in organic synthesis. Additionally, they find applications in pharmaceuticals, dyestuffs, pesticides, and as solvents or stabilizers.
Safety considerations must be taken into account when handling benzonitriles due to their potential health hazards, including skin irritation and inhalation risks. Proper protective measures should always be observed during laboratory work involving these chemicals.

Structure | Chemical Name | CAS | MF |
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2-(4-Cyanophenyl)MethanesulfonylAcetic Acid | 300700-05-4 | C10H9NO4S |
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3-Fluoro-2-methoxybenzonitrile | 77801-22-0 | C8H6NOF |
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Ethyl 2-cyano-6-(3-oxopropyl)phenylacetate | 1804132-19-1 | C14H15NO3 |
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5-Bromo-2,4-difluorobenzonitrile | 1260879-25-1 | C7H2BrF2N |
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4-Chloro-3-methylbenzonitrile | 4387-31-9 | C8H6ClN |
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3-{(Pyrazin-2-yl)aminomethyl}benzonitrile | 1179134-61-2 | C12H10N4 |
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Sodium 3-cyanobenzenesulfinate | 1000308-30-4 | C7H4NNaO2S |
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Benzonitrile,4-(2S)-2-oxiranyl- | 179694-33-8 | C9H7NO |
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3,4-dibromobenzonitrile | 188984-35-2 | C7H3NBr2 |
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3-Ethylbenzonitrile | 34136-57-7 | C9H9N |
Related Literature
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Chun-Chieh Wang,Shih-Yuan Lu Nanoscale, 2015,7, 1209-1215
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2. N–NO & NN–O bond cleavage dynamics in two- and three-body Coulomb explosion of the N2O2+ dication†Krishnendu Gope,Itamar Luzon,Daniel Strasser Phys. Chem. Chem. Phys., 2019,21, 13730-13737
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Thierry Bataille,Silvia Bracco,Angiolina Comotti,Annalisa Guerri,Andrea Ienco,Fabio Marmottini CrystEngComm, 2012,14, 7170-7173
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Yanyan Duan,Hanzhong Jia,Fu Wang,Lan Wang,Zhi Su,Chuanyi Wang Catal. Sci. Technol., 2017,7, 452-458
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Giuseppina Chianese,Ernesto Fattorusso,Fernando Scala,Roberta Teta,Barbara Calcinai,Giorgio Bavestrello,Henny A. Dien,Deniz Tasdemir,Orazio Taglialatela-Scafati Org. Biomol. Chem., 2012,10, 7197-7207
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Stefan Kudera,Cinzia Giannini,Giuseppe Ciccarella,Roberto Cingolani,Pantaleo Davide Cozzoli,Liberato Manna J. Mater. Chem., 2006,16, 3952-3956
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Radhika Gupta,Gunjan Arora,Ranjana Dixit,Anju Srivastava,Rakesh Kumar Sharma Dalton Trans., 2021,50, 890-898
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Ghodrat Mahmoudi,Fedor I. Zubkov,Fengrui Qu,Damir A. Safin Dalton Trans., 2022,51, 8067-8067
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Yong Xia,Fenzhen Chang,Lili Lin,Yali Xu,Xiaohua Liu,Xiaoming Feng Org. Chem. Front., 2018,5, 1293-1296
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Yu Bai,Jingcheng Shi,Qing Yu,Jifei Liu,Jiayu Yang,Ce Fu,Qianru Zhang J. Mater. Chem. C, 2021,9, 8274-8284
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